N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}-4-methoxy-2-methylbenzene-1-sulfonamide

• IUPAC Name: N-[2-[4-(furan-2-yl)-1-methylimidazol-2-yl]ethyl]-4-methoxy-2-methylbenzenesulfonamide
• InChI: InChI=1S/C18H21N3O4S/c1-13-11-14(24-3)6-7-17(13)26(22,23)19-9-8-18-20-15(12-21(18)2)16-5-4-10-25-16/h4-7,10-12,19H,8-9H2,1-3H3
• InChI Key: TWGCFHJRKPORQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)S(=O)(=O)NCCC2=NC(=CN2C)C3=CC=CO3
• Molecular Formula: C18H21N3O4S
• Molecular Weight: 375.4 g/mol

Description

This compound is a sulfonamide derivative, which is a class of organic compounds that contain a sulfonyl functional group attached to two carbon atoms. Sulfonamides are known for their various biological activities, including antibacterial properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The furan ring could be introduced through a variety of methods, including palladium-catalyzed coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an imidazole ring, a furan ring, and a sulfonyl group. The imidazole ring is a five-membered ring with two nitrogen atoms. The furan ring is a five-membered ring with an oxygen atom. The sulfonyl group consists of a sulfur atom doubly bonded to two oxygen atoms and singly bonded to the benzene ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the imidazole and furan rings, as well as the sulfonyl group. The imidazole ring can participate in a variety of reactions, including nucleophilic substitutions and oxidations. The furan ring is an aromatic ring and can undergo electrophilic aromatic substitution reactions.

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Similar compounds, such as indole derivatives, interact with their targets by binding to the active sites of the receptors . This binding can inhibit or enhance the activity of the receptors, leading to changes in the biochemical pathways within the cell .

Biochemical Pathways

Compounds with similar structures, such as indole derivatives, are known to affect various biochemical pathways due to their wide range of biological activities . These activities can lead to changes in cellular processes, such as cell growth, inflammation, and immune response .

Result of Action

Based on the biological activities of similar compounds, it can be inferred that the compound may have potential therapeutic effects in various conditions, such as viral infections, inflammation, cancer, and other diseases .

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. While specific safety data for this compound is not available, many sulfonamides are associated with potential risks, including allergic reactions.

Future Directions

Future research could explore the potential biological activities of this compound, given the known properties of sulfonamides and imidazole-containing compounds. This could include testing its antibacterial activity or investigating its potential uses in medicinal chemistry.